Aluminum

Specification

• Description: Aluminum is the most abundant metal in the earth's crust. It is always found combined with other elements such as oxygen, silicon, and fluorine. Aluminum as the metal is obtained from aluminum-containing minerals. Small amounts of aluminum can be found dissolved in water. Aluminum metal is light in weight and silvery-white in appearance. Aluminum is used for beverage cans, pots and pans, airplanes, siding and roofing, and foil. Aluminum is often mixed with small amounts of other metals to form aluminum alloys, which are stronger and harder. Aluminum compounds have many different uses, for example, as alums in water-treatment and alumina in abrasives and furnace linings. They are also found in consumer products such as antacids, astringents, buffered aspirin, food additives, and antiperspirants.; Aluminum metal held above melting point of 1220°F (660°C) for ease in handling. Cools and solidifies if released. Contact causes thermal burns. Plastic or rubber may melt or lose strength upon contact. Protective equipment designed for chemical exposure only is not effective against direct contact. Take care walking on the surface of a spill to avoid stepping into a pocket of molten aluminum below the crust. Do not attempt to remove aluminum impregnated clothing because of the danger of tearing flesh if there has been a burn.; Aluminum, also known as 13AL or aluminio, belongs to the class of inorganic compounds known as homogeneous post-transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a post-transition metal atom. Aluminum has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Aluminum is a potentially toxic compound.
• CAS No.: 12011-61-9
• Molecular Formula: Al
• Molecular Weight: 26.981538 g/mol
• IUPAC Name: aluminum
• Standard InChI: InChI=1S/Al
• Standard InChI Key: XAGFODPZIPBFFR-UHFFFAOYSA-N
• Impurities: Impurities: Silicon, iron, titanium, and vanadium; Other impurities: carbides of aluminum and iron, and the nitrides of aluminum and iron; Aluminas in general commerce that are used for smelting of metal presently contain over 99% aluminum oxides. The generally accepted levels of chemical impurities are under 0.005% of iron, titanium, zinc and sodium oxides, titanium dioxide, and vanadium and phosphorous pentoxides; crystalline silica dioxide content generally ranges between 0.01 and 0.02%.
• SMILES: [Al]
• Canonical SMILES: [Al]
• Boiling Point: 4221 °F at 760 mm Hg (NIOSH, 2016); 2327 °C; 4221°F
• Colorform: Tin-white, malleable, ductile metal, with somewhat bluish tint; Silver white ductile metal, cubic; Crystalline solid; Silvery-white, malleable, ductile ... metal.
• Melting Point: 1220 °F (NIOSH, 2016); 2.375 g·cm −3; 660 °C; 660°C; 1220°F